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Compound of Interest

Compound Name: Diamyl Sulfate

CAS No.: 5867-98-1

Cat. No.: B1356655 Get Quote

Part 1: Executive Safety Assessment
Diamyl sulfate (Dipentyl sulfate, CAS: 5867-98-1) is a dialkyl sulfate ester.[1][2] While less

volatile than its lower homologs (Dimethyl sulfate, DMS; Diethyl sulfate, DES), it retains the

specific hazard profile of the alkyl sulfate class: it is a potent electrophilic alkylating agent.[1]

The Core Hazard: Unlike simple acids or bases, Diamyl sulfate reacts by transferring an amyl

(

) group to nucleophilic centers in biological molecules (DNA, RNA, proteins). This mechanism
creates a risk of mutagenicity and carcinogenicity even at low exposures.[2] It is also corrosive
to tissue and hydrolyzes to form sulfuric acid and amyl alcohol.[2]

Chemical Profile & Risk Data[2][3][4][5][6][7]
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Property Specification Operational Implication

CAS Number 5867-98-1
Use for waste manifesting.[1]

[2]

Physical State Liquid, Colorless to Yellow
Viscous; may adhere to

pipettes/glassware.[2]

Flash Point ~146°C (Closed Cup) Combustible.[2] Do not heat.

Solubility Low/Immiscible in water

CRITICAL: Aqueous

neutralization requires a co-

solvent or vigorous agitation.

[2]

Reactivity
Hydrolyzes in water (slow);

Rapid with bases

Forms Sulfuric Acid (corrosive)

and Amyl Alcohol (flammable).

[2]

RCRA Status
Characteristic

(Corrosive/Toxic)

Treat as highly hazardous

organic waste.[2]

Part 2: Disposal Decision Logic
Effective disposal requires segregating the waste stream based on volume and state (pure

stock vs. dilute waste).[2]

Disposal Workflow Diagram
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Figure 1: Decision matrix for Diamyl Sulfate disposal.[2] Note that commercial incineration is

the preferred endpoint for all streams.[1][2]
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Part 3: Detailed Disposal Procedures
Method A: Commercial Waste Pickup (Preferred)
Best for: Expired stock bottles, large reaction mixtures.

Segregation: Do not mix with oxidizers or strong acids.[2]

Container: Use the original container if intact. If transferring, use a high-density polyethylene

(HDPE) or glass container with a Teflon-lined cap.[1][2]

Labeling: clearly mark as "Hazardous Waste - Diamyl Sulfate - Toxic/Corrosive."[1][2]

Manifesting: Although not explicitly P-listed (like DMS), it should be manifested similarly to

Dimethyl Sulfate due to homologous hazards.[2] Ensure the waste handler codes it for

incineration.[2]

Method B: In-Lab Neutralization (Deactivation)
Best for: Cleaning glassware, small spills, or deactivating reaction residues before washing.[1]

The Chemistry:

Diamyl Sulfate + Sodium Hydroxide

Amyl Alcohol + Sodium Sulfate

Critical Warning: This reaction converts a toxic hazard into a flammable hazard (Amyl Alcohol,

Flash Point ~40°C).[2] The resulting waste must be treated as Flammable Solvent Waste.[1][2]

Protocol: Alkaline Hydrolysis
Preparation:

Work in a fume hood.[2]

Wear butyl rubber or Silver Shield® gloves (standard nitrile offers limited protection

against alkyl sulfates).[2]

Prepare a 10% Sodium Hydroxide (NaOH) or 10% Ammonium Hydroxide solution.[2]
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Solubilization (The "Interface" Problem):

Diamyl sulfate is not fully water-soluble.[1][2] Adding it directly to aqueous NaOH will form

two layers; the reaction will only occur at the interface, leaving the bulk of the chemical

active.[1][2]

Step: Dilute the Diamyl Sulfate residue with a co-solvent like Isopropanol or Ethanol (1:10

ratio) to create a single phase.[2]

Neutralization:

Slowly add the diluted sulfate mixture to the 10% base solution.[2] Use at least a 2:1 molar

excess of base.[2]

Agitate: Stir or shake vigorously for 24 hours. The long alkyl chains slow the hydrolysis

rate compared to DMS.[1][2]

Validation (Self-Validating Step):

After 24 hours, check the pH.[2] It must remain >10.[2] If the pH has dropped, acid has

been generated, and more base is needed.[2]

Observe the solution. It should be clear or have a separated layer of amyl alcohol (oily top

layer).[2]

Final Disposal:

The neutralized mixture now contains Amyl Alcohol.[2] Label as "Flammable Solvent

Waste (Contains Amyl Alcohol)" and dispose of via commercial pickup.[2] DO NOT POUR

DOWN THE DRAIN.

Part 4: Emergency Spill Response
Scenario: A 500mL bottle drops and shatters in the lab.

Evacuate: Clear the immediate area. Diamyl sulfate vapors are irritating, though less

volatile than DMS.[2]
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PPE Up: Don a respirator (organic vapor cartridge), goggles, and chemically resistant

suit/apron.[2]

Contain: Use a spill pillow or vermiculite to dike the spill.[2]

Deactivate In-Situ:

Cover the spill with a mixture of soda ash (sodium carbonate) or bentonite clay.[2]

Advanced: Carefully pour a 10% Ammonia solution over the absorbent material to initiate

hydrolysis (ensure good ventilation).[2]

Cleanup: Scoop the absorbed, wet material into a wide-mouth hazardous waste pail. Double

bag.

Surface Decontamination: Wipe the floor with a dilute Ammonia solution, followed by water

and soap.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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